Cas no 2405-01-8 (2-(2,5-Dimethylpyrrol-1-yl)aniline)

• Product Name: 2-(2,5-Dimethylpyrrol-1-yl)aniline
• CAS No: 2405-01-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD01860278
• CID: 271201
• PubChem ID: 737560
• Update Time: 2025-06-07

2-(2,5-Dimethylpyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-BENZENAMINE
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylamine
• Benzenamine,2-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 2-(2,5-dimethylpyrrol-1-yl)aniline
• FT-0608408
• Oprea1_514868
• MFCD01860278
• AM-879/25023005
• CHEMBL1308118
• 2-(2,5-dimethyl-1h-pyrrol-1-yl)benzenamine
• 2-(2,5-Dimethyl-pyrrol-1-yl)-phenylamine
• J-505494
• CCG-106262
• MLS000527133
• AKOS000104834
• BB 0217845
• SMR000117607
• SR-01000430245
• SCHEMBL2976296
• 1R-0166
• Pyrrole, 1-(o-aminophenyl)-2,5-dimethyl-
• 2405-01-8
• SB62354
• 2-(2, 5-dimethylpyrrol-1-yl)aniline
• CAA40501
• SR-01000430245-1
• Oprea1_347459
• DTXSID90353259
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)phenylamine, AldrichCPR
• STK204985
• DS-022366
• 2-(2,5-Dimethylpyrrol-1-yl)aniline

• MDL： MFCD01860278
• Inchi： 1S/C12H14N2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13/h3-8H,13H2,1-2H3
• InChI Key： ZCCGWYQXOIOJRO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)C(C)=CC=C1C

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31
• XLogP3: 2.4

Experimental Properties

• Density: 1.06
• Melting Point: 79-81°C
• Boiling Point: 335.6°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.581
• PSA: 30.95000
• LogP: 3.25750

2-(2,5-Dimethylpyrrol-1-yl)aniline Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(2,5-Dimethylpyrrol-1-yl)aniline

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline: A Comprehensive Overview

Introduction to 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline (CAS No. 2405-01-8)

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline, a compound with the CAS registry number 2405-01-8, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic amines and features a unique structure that combines an aniline moiety with a substituted pyrrole ring. The presence of methyl groups at the 2 and 5 positions of the pyrrole ring introduces steric and electronic effects that influence its chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes for 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline, leading to improved yields and purity levels. These developments have expanded its applications in various fields, including materials science, pharmaceuticals, and agrochemicals.

Chemical Structure and Properties

The molecular structure of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline consists of a benzene ring attached to an amino group (-NH₂), which is further connected to a pyrrole ring substituted with two methyl groups at the 2 and 5 positions. This arrangement imparts the molecule with unique electronic characteristics, making it a valuable substrate for various chemical transformations.

From a physical standpoint, CAS No. 2405-01-8 exhibits a melting point of approximately 96°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the molecule.

Synthesis Methods and Optimization

The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline typically involves multi-step reactions that require precise control over reaction conditions to achieve optimal yields. One common approach involves the condensation of o-anisidine with α-keto esters or related compounds under acidic or basic conditions.

Recent studies have focused on optimizing these synthesis routes by employing catalytic systems or green chemistry principles. For instance, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times while maintaining high product quality.

Applications in Materials Science

The unique electronic properties of CAS No. 2405-01-8 make it an attractive candidate for applications in materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors.

In one notable study, CAS No. 2405_01_8 was incorporated into polymeric matrices to enhance their electrical conductivity without compromising mechanical stability. This innovation has potential applications in flexible electronics and wearable devices.

Pharmaceutical Applications

The pharmaceutical industry has also shown interest in CAS No. 2405_01_8 due to its potential as a building block for bioactive compounds with therapeutic applications.

Recent research has explored its role as an intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs. Its ability to undergo various functional group transformations facilitates its integration into complex drug structures.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of CAS No._{no markdown formatting here}} is crucial for responsible use.. Studies have indicated that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to assess its long-term persistence in various environmental compartments.